Cas no 1502-22-3 (2-(1-Cyclohexenyl)cyclohexanone)

• Product Name: 2-(1-Cyclohexenyl)cyclohexanone
• CAS No: 1502-22-3
• Molecular Formula: C₁₂H₁₈O
• Molecular Weight: 178.2707
• MDL: MFCD00013796
• CID: 83728

2-(1-Cyclohexenyl)cyclohexanone Properties

Names and Identifiers

• 2-(1-Cyclohexenyl)cyclohexanone
• 1,1'-Bi(cyclohexan)-1-en-2-one
• 2-(1-cyclohexen-1-yl)-cyclohexanon
• CHCH
• Nsc518776
• TIMTEC-BB SBB007681
• BICYCLOHEXYL-1'-EN-2-ONE
• 2-Cyclohexenylcyclohexanone
• o-cyclohexenylcyclohexanone
• cyclohexanone,2-(cyclohexenyl)-
• 2-(Cyclohex-1-enyl)cyclohexanone
• 2-(1-Cyclohexen-1-yl)cyclohexanone
• Cyclohexanone, 2-(1-cyclohexen-1-yl)-
• 2-(1-Cyclohexen-1-yl)cyclohexan-1-one
• [1,1'-Bi(cyclohexan)]-1'-en-2-one
• 2-(cyclohex-1-en-1-yl)cyclohexan-1-one
• Cyclohexanone, 2-(cyclohexenyl)-
• GVNVAWHJIKLAGL-UHFFFAOYSA-N
• 2-cyclohex-1-enylcyclohexan-1-one
• l6vtj b- al6utj

• MDL： MFCD00013796
• InChIKey： GVNVAWHJIKLAGL-UHFFFAOYSA-N
• Inchi： 1S/C12H18O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h6,11H,1-5,7-9H2
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])C1=C([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 1308501

Computed Properties

• Exact Mass: 178.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.136
• Heavy Atom Count: 13
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.24610
• PSA: 17.07000
• Refractive Index: 1.5060
• Water Partition Coefficient: Soluble in water. Insoluble in alcohol.
• Boiling Point: 275°C(lit.)
• Melting Point: -77.9°C
• Flash Point: 265°C
• Color/Form: Light yellow transparent liquid.
• Solubility: Soluble in organic solvents, insoluble in water.
• Density: 0,998 g/cm3

2-(1-Cyclohexenyl)cyclohexanone Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• TSCA：Yes
• HazardClass：IRRITANT

2-(1-Cyclohexenyl)cyclohexanone Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone